Cas no 1185306-64-2 (4-Bromo-2-(ethyl-d5)-thiazole)

• Product Name: 4-Bromo-2-(ethyl-d5)-thiazole
• CAS No: 1185306-64-2
• MF: C₅H₆BrNS
• MW: 197.107647418976
• CID: 6810720
• PubChem ID: 45787994
• Update Time: 2025-03-28

4-Bromo-2-(ethyl-d5)-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(ethyl-d5)-thiazole
• 1185306-64-2
• AKOS015943627
• CS-18739

• Inchi： 1S/C5H6BrNS/c1-2-5-7-4(6)3-8-5/h3H,2H2,1H3/i1D3,2D2
• InChI Key： UGOTVBQVKYAZSV-ZBJDZAJPSA-N
• SMILES： BrC1=CSC(C([2H])([2H])C([2H])([2H])[2H])=N1

Computed Properties

• Exact Mass: 195.97182Da
• Monoisotopic Mass: 195.97182Da
• Isotope Atom Count: 5
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 78.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.1Ų